Amino(3-bromo-4-fluorophenyl)acetic acid
Overview
Description
Amino(3-bromo-4-fluorophenyl)acetic acid is a chemical compound with the molecular formula C8H7BrFNO2 and a molecular weight of 248.05 . It is used for research purposes .
Synthesis Analysis
The synthesis of a similar compound, 4-Amino-3-fluorophenyl boronic acid, has been reported. It was synthesized from 4-bromo-2-fluoroaniline by protecting the amine group and then carrying out a lithium-bromine exchange, followed by addition of trimethyl borate and then acidic hydrolysis .Molecular Structure Analysis
The molecular structure of Amino(3-bromo-4-fluorophenyl)acetic acid consists of a benzene ring substituted with bromo, fluoro, and amino groups, and an acetic acid group .Physical And Chemical Properties Analysis
The predicted melting point of Amino(3-bromo-4-fluorophenyl)acetic acid is 293.67°C, and its predicted boiling point is approximately 347.6°C at 760 mmHg. The compound has a predicted density of approximately 1.8 g/cm^3 and a refractive index of n20D 1.60 .Scientific Research Applications
- Researchers have explored the antiviral potential of indole derivatives, and Amino(3-bromo-4-fluorophenyl)acetic acid falls within this category. For instance:
- 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives demonstrated inhibitory activity against influenza A virus, with an IC₅₀ value of 7.53 μmol/L .
- 4-Alkyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide derivatives exhibited potent antiviral effects against Coxsackie B4 virus, with IC₅₀ values ranging from 0.4 to 2.1 μg/mL .
- Amino(3-bromo-4-fluorophenyl)acetic acid, as part of indole derivatives, has been investigated for its anti-HIV-1 activity. Molecular docking studies suggest its potential in combating HIV .
- Indole derivatives play a crucial role in biological systems. For instance:
- Amino(3-bromo-4-fluorophenyl)acetic acid can be synthesized from 4-bromo-2-fluoroaniline , involving a series of steps such as protecting the amine group, lithium-bromine exchange, and acidic hydrolysis .
Antiviral Activity
Anti-HIV Properties
Biological Relevance
Chemical Properties
Synthesis and Structure
Potential Therapeutic Applications
Safety And Hazards
properties
IUPAC Name |
2-amino-2-(3-bromo-4-fluorophenyl)acetic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrFNO2/c9-5-3-4(1-2-6(5)10)7(11)8(12)13/h1-3,7H,11H2,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MDZOSIXTARMDBU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(C(=O)O)N)Br)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrFNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Amino(3-bromo-4-fluorophenyl)acetic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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